Cas no 554424-69-0 (2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-ylpropanamide)

2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-ylpropanamide structure
554424-69-0 structure
Product Name:2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-ylpropanamide
CAS No:554424-69-0
MF:C18H23ClN2OS
MW:350.906022310257
CID:3105762
PubChem ID:4657582
Update Time:2025-04-21

2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-[4-(4-hexyl-phenyl)-thiazol-2-yl]-propionamide
    • 2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-ylpropanamide
    • EN300-05299
    • AKOS001057385
    • AKOS016880625
    • G38326
    • Z56914788
    • 554424-69-0
    • 2-chloro-N-[4-(4-hexylphenyl)-1,3-thiazol-2-yl]propanamide
    • Inchi: 1S/C18H23ClN2OS/c1-3-4-5-6-7-14-8-10-15(11-9-14)16-12-23-18(20-16)21-17(22)13(2)19/h8-13H,3-7H2,1-2H3,(H,20,21,22)
    • InChI Key: XNOXIEGYDMAVKS-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NC1=NC(=CS1)C1C=CC(=CC=1)CCCCCC)=O

Computed Properties

  • Exact Mass: 350.1219622Da
  • Monoisotopic Mass: 350.1219622Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 70.2Ų

2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-ylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2-chloro-N-[4-(4-hexylphenyl)-1,3-thiazol-2-yl]propanamide
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Enamine
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2-chloro-N-[4-(4-hexylphenyl)-1,3-thiazol-2-yl]propanamide
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Aaron
AR019IPP-50mg
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